Cas no 36616-60-1 ((R,R,R)-Carvone Epoxide)

(R,R,R)-Carvone Epoxide is a chiral epoxide derived from (R)-carvone, exhibiting high stereochemical purity and reactivity. This compound is particularly valuable in asymmetric synthesis, serving as a versatile intermediate for the production of fine chemicals, pharmaceuticals, and agrochemicals. Its rigid epoxide structure enables selective ring-opening reactions, facilitating the construction of complex chiral molecules with precise stereocontrol. The (R,R,R) configuration ensures consistent enantioselectivity, making it advantageous for applications requiring high optical purity. Additionally, its stability under controlled conditions allows for efficient handling and storage. Researchers favor this epoxide for its reliability in generating enantiomerically enriched products, underscoring its utility in advanced organic synthesis and catalytic studies.
(R,R,R)-Carvone Epoxide structure
(R,R,R)-Carvone Epoxide structure
Product Name:(R,R,R)-Carvone Epoxide
CAS No:36616-60-1
MF:C10H14O2
MW:166.216963291168
CID:921489
PubChem ID:442462
Update Time:2025-06-10

(R,R,R)-Carvone Epoxide Chemical and Physical Properties

Names and Identifiers

    • (1alpha,4alpha,6alpha)-(+)-1-methyl-4-(1-methylvinyl)-7-oxabicyclo[4.1.0]heptan-2-one
    • (+)-Carvone epoxide
    • 1-Carvone oxide
    • 7-Oxabicyclo[4.1.0]heptan-2-one, 1-methyl-4-(1-methylethenyl)-, (1.alpha.,4.alpha.,6.alpha.)-(+)-
    • Nsc316066
    • p-Menth-8-en-2-one, 1,6-epoxy-, (1R,4R,6R)-(-)-
    • Carvone Epoxide
    • (R,R,R)-Carvone Epoxide
    • 2,3-epoxy-5-isopropenyl-2-methylcyclohexanone
    • Carvone 1,2-Oxide
    • L-(-)-CARVONE TRANS-EPOXIDE
    • NSC 316066
    • S7C1X9QF3Q
    • (+)-2,3-Epoxy-5-isopropenyl-2-methylcyclohexanone
    • EINECS 253-128-6
    • (1R,4R,6R)-4-Isopropenyl-1-methyl-1,6-epoxycyclohexan-2-one
    • (1r,4r,6r)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptan-2-one
    • C09841
    • LMPR0102090018
    • 7-Oxabicyclo(4.1.0)heptan-2-one, 1-methyl-4-(1-methylethenyl)-, (1R,4R,6R)-
    • (1R,4R,6R)-1-methyl-4-prop-1-en-2-yl-7-oxabicyclo[4.1.0]heptan-2-one
    • UNII-S7C1X9QF3Q
    • (1alpha,4alpha,6alpha)-(+)-1-Methyl-4-(1-methylvinyl)-7-oxabicyclo(4.1.0)heptan-2-one
    • SCHEMBL3364380
    • (1R,4R,6R)-1-Methyl-4-(1-methylethenyl)-7-oxabicyclo[4.1.0]heptan-2-one; (+)-2,3-Epoxy-5-isopropenyl-2-methylcyclohexanone; (1R,4R,6R)-4-Isopropenyl-1-methyl-1,6-epoxycyclohexan-2-one; (R,R,R)-Carvone Epoxide; Carvone 1,2-Oxide; NSC 316066
    • 7-Oxabicyclo[4.1.0]heptan-2-one, 1-methyl-4-(1-methylethenyl)-, (1R,4R,6R)-
    • FEMA NO. 4084, TRANS-(+)-
    • (1r,4r,6r)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptan-2-one
    • Carvone oxide
    • 36616-60-1
    • Q27288773
    • (1R,4R,6R)-1-METHYL-4-ISOPROPENYL-7-OXABICYCLO(4.1.0)HEPTAN-2-ONE
    • 7-OXABICYCLO(4.1.0)HEPTAN-2-ONE, 1-METHYL-4-(1-METHYLETHENYL)-, (1R-(1.ALPHA.,4.ALPHA.,6.ALPHA.))-
    • Carvone-5,6-oxide, trans-(+)-
    • trans-(+)-carvone-5,6-oxide
    • NS00089116
    • DTXSID30884673
    • NSC-316066
    • Inchi: 1S/C10H14O2/c1-6(2)7-4-8(11)10(3)9(5-7)12-10/h7,9H,1,4-5H2,2-3H3/t7-,9+,10-/m0/s1
    • InChI Key: YGMNGQDLUQECTO-SFGNSQDASA-N
    • SMILES: O1[C@@H]2C[C@@H](C(=C)C)CC([C@]12C)=O

Computed Properties

  • Exact Mass: 166.09900
  • Monoisotopic Mass: 166.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.6A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.086
  • Boiling Point: 255.6°C at 760 mmHg
  • Flash Point: 107.6°C
  • Refractive Index: 1.505
  • PSA: 29.60000
  • LogP: 1.69910
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(R,R,R)-Carvone Epoxide Security Information

(R,R,R)-Carvone Epoxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C184700-50mg
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$ 121.00 2023-04-18
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$ 181.00 2023-09-08
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$ 781.00 2023-04-18
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$ 1165.00 2022-06-06
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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(1R,4R,6R)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]Heptan-2-one
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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(1R,4R,6R)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]Heptan-2-one
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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(1R,4R,6R)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]Heptan-2-one
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(R,R,R)-Carvone Epoxide Related Literature

Additional information on (R,R,R)-Carvone Epoxide

Carvone Epoxide (CAS No. 36616-60-1): A Comprehensive Overview

Carvone epoxide, also known as (R,R,R)-carvone epoxide, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, with the CAS number 36616-60-1, has been extensively studied for its unique chemical properties and potential applications in various industries. The molecule is derived from carvone, a naturally occurring terpene found in many essential oils, such as those from spearmint and caraway plants. However, the epoxidation process introduces a new level of complexity and functionality to the molecule, making it a valuable compound for research and development.

The structure of (R,R,R)-carvone epoxide consists of a bicyclic framework with an epoxide group, which is an oxygen-containing three-membered ring. This structural feature imparts unique reactivity and stability to the molecule. The stereochemistry of the compound, specifically the (R,R,R) configuration, plays a crucial role in determining its physical properties and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, where even minor changes in molecular configuration can lead to significant differences in efficacy and safety.

One of the most promising applications of carvone epoxide lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a study published in 2023 demonstrated that derivatives of carvone epoxide exhibit potent inhibitory effects on inflammatory pathways, making them potential candidates for treating conditions such as arthritis and neuroinflammation.

In addition to its role in drug discovery, (R,R,R)-carvone epoxide has also been investigated for its applications in materials science. The compound's rigid structure and reactivity make it an ideal building block for constructing advanced materials, such as polymers and nanomaterials. A recent breakthrough in this area involves the use of carvone epoxide as a monomer for synthesizing biodegradable polymers with enhanced mechanical properties. These polymers have shown potential for use in biomedical devices and sustainable packaging solutions.

The synthesis of carvone epoxide has been optimized over the years, with researchers focusing on developing efficient and environmentally friendly methods. Traditional approaches involve the oxidation of carvone using peracids or other oxidizing agents. However, recent advancements have introduced catalytic systems that enable selective epoxidation under milder conditions. These innovations not only improve yield but also reduce the environmental footprint of the synthesis process.

Another area of active research is the exploration of carvone epoxide's biological activity. Studies have shown that the compound exhibits selective toxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preclinical trials have indicated that carvone epoxide derivatives can modulate key signaling pathways involved in tumor growth and metastasis. These findings underscore the importance of continued research into the therapeutic potential of this compound.

In conclusion, (R,R,R)-carvone epoxide (CAS No. 36616-60-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies uncover new insights into its properties and potential uses, carvone epoxide continues to be a focal point for innovation in chemistry and beyond.

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